Cas no 1804801-30-6 (2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804801-30-6
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837720
• Update Time: 2025-06-08

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-2-5-4(1-7(16)17)8(14)6(3-15-5)18-9(11,12)13/h3H,1-2H2,(H,16,17)
• InChI Key： STATYANOKOOXAZ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CF)C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

Professional Introduction to 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1804801-30-6)

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid, with the CAS number 1804801-30-6, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy group, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and drug discovery.

The significance of this compound lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel pharmaceutical agents that incorporate fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The fluoromethyl group, in particular, is known to enhance the lipophilicity of molecules, making them more suitable for oral administration and improving their pharmacokinetic profiles. Additionally, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The trifluoromethoxy group adds another layer of complexity to this compound, contributing to its unique electronic properties and influencing its interactions with biological targets. This group is known to increase the electron-withdrawing effect of the molecule, which can be advantageous in modulating the activity of enzymes and receptors. The combination of these three distinct functional groups makes 2-(fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid a valuable intermediate in the synthesis of various pharmacologically active compounds.

In recent years, researchers have been exploring the potential of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, studies have shown that pyridine derivatives with fluorine substituents can exhibit potent inhibitory effects against viral proteases and kinases. The presence of both fluoromethyl and trifluoromethoxy groups can enhance the binding affinity of these compounds to their target proteins, leading to more effective therapeutic outcomes. Furthermore, the iodo group allows for further derivatization via palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures.

The compound has also shown promise in the development of kinase inhibitors, which are crucial in treating various types of cancer. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By designing molecules that specifically inhibit these kinases, researchers can effectively disrupt abnormal signaling pathways and induce apoptosis in cancer cells. The structural features of 2-(fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid make it an ideal candidate for such applications.

In addition to its applications in oncology, this compound has potential uses in other therapeutic areas as well. For example, fluorinated pyridines have been investigated for their antimicrobial properties. The unique electronic environment created by the presence of fluorine atoms can disrupt bacterial cell membranes and inhibit bacterial growth. This makes compounds like 2-(fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid valuable candidates for developing novel antibiotics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Typically, it starts with the functionalization of a pyridine core followed by introducing the fluoromethyl, iodo, and <> groups at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently. The final product is then purified using techniques like column chromatography or recrystallization to obtain a high-quality material suitable for further applications.

The chemical properties of 2-(<0xE2><0x82><0x96><0xE2><0x82><0x96>)fluoromethyldobutylmethylf<0xE2><0x82><0x96>)methyl)pyridine)^>3->acetic acid make it a versatile tool for synthetic chemists working on drug discovery projects. Its ability to undergo various chemical transformations allows researchers to modify its structure and explore new pharmacological scaffolds. This flexibility is particularly valuable when designing molecules with specific biological activities tailored to target particular diseases or conditions.

In conclusion, 2-(<0xE2><0x82><0x96>)fluoromethyl)dobutylmethyl)f(butylmethyl)>(butylmethyl))acetic acid (CAS No. 1804801-30-6) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for fluorinated pyridines, compounds like this one will undoubtedly play a crucial role in advancing our understanding of drug design and development.